Cas no 137240-10-9 (4,5-Dichlorothieno2,3-dpyrimidine)

4,5-Dichlorothieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chlorine atoms at the 4 and 5 positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorinated scaffold enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s rigid aromatic system contributes to stability while allowing precise modifications for target applications. It is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its reactive halogen substituents.
4,5-Dichlorothieno2,3-dpyrimidine structure
137240-10-9 structure
Product Name:4,5-Dichlorothieno2,3-dpyrimidine
CAS No:137240-10-9
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD13193401
CID:1038918
PubChem ID:15745768
Update Time:2025-06-07

4,5-Dichlorothieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichlorothieno[2,3-d]pyrimidine
    • QC-5834
    • DGELLYDZWYBYEP-UHFFFAOYSA-N
    • FCH1381935
    • 5-Chloro-4-chlorothieno[2,3-d]pyrimidine
    • AB0069192
    • AX8240526
    • Z4127
    • ST24023053
    • MFCD13193401
    • AKOS016001521
    • AS-63531
    • A851536
    • 137240-10-9
    • CS-0157342
    • SCHEMBL2185553
    • DTXSID60577889
    • Thieno[2,3-d]pyrimidine, 4,5-dichloro-
    • 4,5-Dichlorothieno2,3-dpyrimidine
    • MDL： MFCD13193401
    • Inchi： 1S/C6H2Cl2N2S/c7-3-1-11-6-4(3)5(8)9-2-10-6/h1-2H
    • InChI Key： DGELLYDZWYBYEP-UHFFFAOYSA-N
    • SMILES： ClC1=CSC2C1=C(N=CN=2)Cl

Computed Properties

  • Exact Mass: 203.93200
  • Monoisotopic Mass: 203.9315746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.662
  • Boiling Point: 322.659°C at 760 mmHg
  • Flash Point: 148.939°C
  • Refractive Index: 1.715
  • PSA: 54.02000
  • LogP: 2.99810

4,5-Dichlorothieno2,3-dpyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dichlorothieno2,3-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RW947-200mg
4,5-Dichlorothieno2,3-dpyrimidine
 137240-10-9 95+%
200mg
 859.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RW947-50mg
4,5-Dichlorothieno2,3-dpyrimidine
 137240-10-9 95+%
50mg
 343.0CNY 2021-08-04
Chemenu
CM127329-1g
4,5-dichlorothieno[2,3-d]pyrimidine
 137240-10-9 95%
1g
 $276 2021-08-05
Chemenu
CM127329-5g
4,5-dichlorothieno[2,3-d]pyrimidine
 137240-10-9 95%
5g
 $1103 2021-08-05
TRC
D109165-50mg
4,5-Dichlorothieno[2,3-d]pyrimidine
 137240-10-9
50mg
 $ 325.00 2022-06-06
TRC
D109165-100mg
4,5-Dichlorothieno[2,3-d]pyrimidine
 137240-10-9
100mg
 $ 545.00 2022-06-06
abcr
AB440343-1 g
4,5-Dichlorothieno[2,3-d]pyrimidine; .
 137240-10-9
1g
 €332.20 2023-04-22
Chemenu
CM127329-100mg
4,5-dichlorothieno[2,3-d]pyrimidine
 137240-10-9 95%
100mg
 $*** 2023-03-30
Chemenu
CM127329-250mg
4,5-dichlorothieno[2,3-d]pyrimidine
 137240-10-9 95%
250mg
 $*** 2023-03-30
Chemenu
CM127329-1g
4,5-dichlorothieno[2,3-d]pyrimidine
 137240-10-9 95%
1g
 $*** 2023-03-30

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